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Compound of Interest

Compound Name: Lamotrigine N5-glucuronide

CAS No.: 136565-77-0

Cat. No.: B597458

Get Quote

An In-depth Exploration of a Minor but Significant Metabolite in Lamotrigine's Metabolic Profile

Introduction: The Metabolic Fate of Lamotrigine
Lamotrigine, a phenyltriazine derivative, is a widely utilized antiepileptic and mood-stabilizing

agent.[1][2] Its therapeutic efficacy is intrinsically linked to its pharmacokinetic profile, which is

predominantly governed by hepatic metabolism. The primary metabolic pathway for lamotrigine

is glucuronidation, a phase II metabolic reaction that conjugates the drug with glucuronic acid,

facilitating its excretion.[1] This process is mainly mediated by UDP-glucuronosyltransferases

(UGTs), leading to the formation of pharmacologically inactive glucuronide conjugates.[1] While

the N2-glucuronide is the principal metabolite, accounting for approximately 76% of an

administered dose, the N5-glucuronide isomer also emerges as a notable, albeit minor,

metabolite, constituting around 10% of the excreted products.[1] This guide provides a detailed

technical overview of Lamotrigine N5-glucuronide, focusing on its chemical identity,

synthesis, analytical characterization, and clinical relevance for researchers and drug

development professionals.
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A thorough understanding of the physicochemical properties of Lamotrigine N5-glucuronide
is fundamental for its synthesis, isolation, and analytical detection.

Property Value Source

CAS Number 136565-77-0 [3]

Molecular Formula C₁₅H₁₅Cl₂N₅O₆ [3]

Molecular Weight 432.2 g/mol [3]

IUPAC Name

(2S,3S,4S,5R,6R)-6-[[3-amino-
6-(2,3-dichlorophenyl)-1,2,4-
triazin-5-yl]amino]-3,4,5-
trihydroxyoxane-2-carboxylic
acid

[3]

Synonyms

Lamotrigine 5-N-beta-D-
Glucuronide, N-[3-Amino-6-
(2,3-dichlorophenyl)-1,2,4-
triazin-5-yl]-beta-D-
glucopyranuronosylamine

[3]

Metabolic Pathway of Lamotrigine
The biotransformation of lamotrigine to its glucuronide metabolites is a critical step in its

detoxification and elimination. The following diagram illustrates the metabolic conversion of

lamotrigine to its major N2-glucuronide and minor N5-glucuronide metabolites.
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UDP-Glucuronosyltransferases
(UGT1A4, UGT2B7)

Glucuronidation

Lamotrigine N2-Glucuronide
(Major Metabolite)

~76%

Lamotrigine N5-Glucuronide
(Minor Metabolite)
CAS: 136565-77-0

Formula: C₁₅H₁₅Cl₂N₅O₆

~10%
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Caption: Metabolic pathway of Lamotrigine to its N2 and N5-glucuronide metabolites.

Synthesis and Characterization
The synthesis of Lamotrigine N5-glucuronide as a reference standard is crucial for analytical

and pharmacological studies. While specific literature detailing the synthesis of the N5-isomer
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is scarce, the general principles of N-glucuronidation of aromatic amines can be applied. A

notable study on the synthesis of the N2-glucuronide provides a foundational methodology that

could be adapted for the N5-isomer.[4]

Hypothetical Synthetic Approach for Lamotrigine N5-
Glucuronide
This proposed workflow is based on established glucuronidation chemistries and would require

optimization for the specific synthesis of the N5-isomer.
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Synthesis

Characterization

Lamotrigine & Protected Glucuronic Acid Donor
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Caption: A proposed workflow for the synthesis and characterization of Lamotrigine N5-
glucuronide.

Experimental Protocol: General N-Glucuronidation
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The following is a generalized protocol based on the synthesis of Lamotrigine N2-glucuronide

which would serve as a starting point for the synthesis of the N5-isomer.[4]

Protection of Glucuronic Acid: The carboxylic acid and hydroxyl groups of D-glucuronic

acid are protected, for instance, by acetylation and methylation, to prevent side reactions.

Activation of the Anomeric Carbon: The protected glucuronic acid is converted to a

glycosyl donor, such as a glycosyl bromide, to activate the anomeric carbon for

nucleophilic attack.

Glycosylation Reaction: Lamotrigine is reacted with the activated glucuronic acid donor in

the presence of a promoter (e.g., a silver or mercury salt) in an aprotic solvent. The

reaction conditions (temperature, solvent, and promoter) would need to be carefully

optimized to favor the formation of the N5-glucuronide over the thermodynamically more

stable N2-isomer. The steric hindrance at the N5 position might necessitate harsher

reaction conditions.

Deprotection: The protecting groups on the glucuronic acid moiety are removed under

appropriate conditions (e.g., base-catalyzed hydrolysis for acetyl groups and

saponification for the methyl ester).

Purification: The crude product is purified using chromatographic techniques, such as

preparative high-performance liquid chromatography (HPLC), to isolate the Lamotrigine
N5-glucuronide from the N2-isomer and other reaction byproducts.

Analytical Methodologies
The accurate quantification of Lamotrigine N5-glucuronide in biological matrices is essential

for pharmacokinetic and metabolic studies. Given its isomeric nature with the more abundant

N2-glucuronide, chromatographic separation is paramount.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS)
HPLC-MS/MS is the gold standard for the simultaneous determination of lamotrigine and its

metabolites due to its high sensitivity and selectivity.[5]

Sample Preparation (Plasma):
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Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing an

appropriate internal standard (e.g., a stable isotope-labeled lamotrigine).

Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation

at 14,000 rpm for 10 minutes.

Supernatant Collection: Transfer the supernatant to a clean tube and evaporate to

dryness under a stream of nitrogen.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic Conditions (Illustrative):

Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., 0.1% formic

acid in water) and an organic phase (e.g., acetonitrile or methanol). The gradient program

must be optimized to achieve baseline separation of the N2 and N5-glucuronide isomers.

Flow Rate: Typically in the range of 0.2-0.4 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 40°C, to

ensure reproducible retention times.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed.

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are

monitored for lamotrigine, Lamotrigine N2-glucuronide, and Lamotrigine N5-
glucuronide.

Lamotrigine: m/z 256.0 → 211.0

Lamotrigine Glucuronides (N2 and N5): m/z 432.1 → 256.0[5]

Note: Since the N2 and N5 isomers have the same mass, their distinction relies solely on

their chromatographic separation.

Clinical and Pharmacological Significance
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The pharmacological profile of Lamotrigine N5-glucuronide is presumed to be inactive,

similar to its N2-counterpart.[1] The primary role of glucuronidation is to render the parent drug

more water-soluble for efficient renal excretion.

The clinical significance of the N5-glucuronide lies in its potential as a biomarker for lamotrigine

metabolism. The ratio of the parent drug to its glucuronide metabolites can provide insights into

an individual's metabolic capacity, which can be influenced by genetic polymorphisms in UGT

enzymes and co-administration of other drugs that induce or inhibit these enzymes.[6] While

most studies focus on the N2-glucuronide/lamotrigine ratio, the inclusion of the N5-glucuronide

in metabolic profiling could offer a more comprehensive picture of lamotrigine's disposition in a

patient.

Conclusion
Lamotrigine N5-glucuronide, while a minor metabolite, is an integral component of the

metabolic landscape of lamotrigine. A comprehensive understanding of its chemical properties,

synthesis, and analytical determination is essential for researchers in drug metabolism,

pharmacokinetics, and clinical pharmacology. Further investigation into the specific factors

influencing the ratio of N2- to N5-glucuronidation and the potential clinical utility of monitoring

this minor metabolite is warranted. This guide provides a foundational resource to stimulate

and support such research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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